3-chloro-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-4-fluorobenzamide

• IUPAC Name: 3-chloro-N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]-4-fluorobenzamide
• InChI: InChI=1S/C16H15ClF3N3O2/c17-11-7-10(1-2-12(11)18)15(24)21-8-13-22-14(23-25-13)9-3-5-16(19,20)6-4-9/h1-2,7,9H,3-6,8H2,(H,21,24)
• InChI Key: RIJSTJWZWHVYQF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2=NOC(=N2)CNC(=O)C3=CC(=C(C=C3)F)Cl)(F)F
• Molecular Formula: C16H15ClF3N3O2
• Molecular Weight: 373.76 g/mol

Description

3-chloro-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C16H15ClF3N3O2 and its molecular weight is 373.76. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-4-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-4-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymer Science Applications

Semi-Aromatic Polyamides : Research by Guangming et al. (2016) involved synthesizing new difluorobenzamide monomers for preparing semi-aromatic polyamides with excellent thermal properties and good mechanical properties, indicating potential applications in high-performance materials. These polyamides demonstrated good melt flowability, suitable for melting processing, suggesting their use in engineering and specialty plastics applications Guangming et al., 2016.

Medicinal Chemistry Applications

Antimicrobial Agents : Desai et al. (2013) synthesized fluorobenzamides with antimicrobial activity against a range of bacteria and fungi. These compounds, including derivatives of fluorobenzamides, demonstrated significant activity, especially against Gram-positive bacteria, indicating their potential as leads for developing new antimicrobial drugs Desai et al., 2013.

Antitumor Agents : Hutchinson et al. (2001) explored fluorinated 2-(4-amino-3-substituted-phenyl)benzothiazoles for their cytotoxic properties in vitro. They found potent activity in certain human breast cancer cell lines, highlighting the potential of fluorinated benzamides as scaffolds for antitumor drug development Hutchinson et al., 2001.

Benzodiazepine Receptor Agonists : Faizi et al. (2017) reported on the synthesis and pharmacological evaluation of 4-chloro-N-(2-(substitutedphenyl)-4-oxothiazolidin-3-yl)-2-phenoxybenzamide derivatives as anticonvulsant agents. These compounds showed significant activity in models of epilepsy, indicating their potential as benzodiazepine receptor agonists Faizi et al., 2017.

Organic Synthesis Applications

C-H Fluorination : Groendyke et al. (2016) described a mild, amide-directed fluorination of C-H bonds mediated by iron, showcasing a novel methodology for the selective introduction of fluorine atoms into organic molecules. This method offers a promising approach for synthesizing fluorinated analogs of pharmaceuticals and agrochemicals Groendyke et al., 2016.